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Introduction

Gold nanoparticles (AuNPs) have garnered significant attention across various scientific
disciplines due to their unique optical, electronic, and catalytic properties. Their applications are
vast and continually expanding, ranging from diagnostics and therapeutics in medicine to
catalysts in chemical reactions and components in nanoelectronic devices. The ease of
synthesis and surface functionalization makes AuNPs a versatile platform for both fundamental
research and applied sciences. This technical guide provides an in-depth overview of two
fundamental and beginner-friendly methods for synthesizing gold nanopatrticles: the Turkevich
method and the Brust-Schiffrin method. Detailed experimental protocols, quantitative data, and
visual workflows are presented to enable researchers to reliably synthesize and characterize
AuNPs.

Core Concepts in Gold Nanoparticle Synthesis

The synthesis of gold nanoparticles typically involves the reduction of a gold salt, most
commonly chloroauric acid (HAuCla), in a liqguid medium. The process can be broadly divided
into two stages: nucleation and growth. During nucleation, the gold ions (Au3*) are reduced to
gold atoms (Au®), which then aggregate to form small nuclei. In the subsequent growth phase,
these nuclei act as seeds for the further reduction of gold ions, leading to an increase in
particle size. A stabilizing or capping agent is crucial to prevent uncontrolled aggregation and
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precipitation of the nanoparticles. This agent adsorbs to the nanoparticle surface, providing
electrostatic or steric stabilization.

Synthesis Methods for Beginners

Two of the most established and accessible methods for synthesizing gold nanopatrticles are
the Turkevich method, which yields citrate-stabilized AuUNPs in an aqueous solution, and the
Brust-Schiffrin method, which produces thiol-stabilized AuNPs in an organic solvent.

The Turkevich Method

Developed in 1951, the Turkevich method is a simple and widely used one-pot synthesis that
utilizes sodium citrate as both the reducing and stabilizing agent.[1] The reaction is thermally
driven and results in the formation of spherical, monodisperse gold nanoparticles.

Materials:

Hydrogen tetrachloroaurate(lll) trihydrate (HAuCla-3H20)

¢ Trisodium citrate dihydrate (NasCeHs07:2H20)

e Deionized water

o Glassware (e.g., Erlenmeyer flask, graduated cylinders, beakers)
e Heating mantle with magnetic stirring

e Magnetic stir bar

o Condenser

Procedure:

e Prepare a 1 mM HAuCIa solution: Dissolve the appropriate amount of HAUCla-3H20 in
deionized water. For example, to make 100 mL of a 1 mM solution, dissolve 39.38 mg of
HAuUCIl4-3H20 in 100 mL of deionized water.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.researchgate.net/publication/355273450_Synthesis_and_characterization_of_gold_nanoparticles
https://www.benchchem.com/product/b10784661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10784661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Set up the reaction: Place 50 mL of the 1 mM HAuUCI4 solution into a clean Erlenmeyer flask
with a magnetic stir bar. Place the flask on a heating mantle and attach a condenser to the
top of the flask to prevent evaporation.

o Heat the solution: Heat the HAuUClI4 solution to a rolling boil while stirring.

o Prepare the citrate solution: While the gold solution is heating, prepare a 1% w/v sodium
citrate solution by dissolving 1 g of trisodium citrate dihydrate in 100 mL of deionized water.

« Initiate the reaction: Once the HAuCla4 solution is boiling, quickly add a specific volume of the
1% sodium citrate solution (see Table 1 for size control).

» Observe color change: The solution will initially turn a faint blue/gray, indicating the
nucleation of nanoparticles. As the reaction progresses and the particles grow, the color will
change to a deep red or burgundy, which is characteristic of spherical gold nanoparticles.[2]

o Complete the reaction: Continue heating and stirring the solution for an additional 15-30
minutes after the final color change to ensure the reaction is complete.

o Cooling and Storage: Allow the solution to cool to room temperature. The synthesized gold
nanoparticle colloid can be stored in a clean, dark glass bottle at 4°C for several weeks to
months.

The size of the gold nanoparticles synthesized via the Turkevich method can be controlled by
varying the molar ratio of citrate to gold.[2] Generally, a higher citrate-to-gold ratio results in
smaller nanoparticles due to the increased number of citrate ions available to stabilize the
newly formed nuclei, thus limiting their growth.

The Brust-Schiffrin Method

The Brust-Schiffrin method, developed in 1994, is a two-phase synthesis that allows for the
production of highly stable, thiol-functionalized gold nanoparticles in organic solvents.[3] This
method offers excellent control over particle size, typically in the range of 1.5 to 5 nm.[2]

Materials:

o Hydrogen tetrachloroaurate(lll) trihydrate (HAuCls-3H20)
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o Tetraoctylammonium bromide (TOAB)
o Toluene

o Dodecanethiol (or other alkanethiol)

e Sodium borohydride (NaBHa)

e Ethanol

o Deionized water

o Separatory funnel, beakers, and flasks
Procedure:

¢ Phase Transfer of Gold:

o

Prepare a solution of HAuCla in deionized water (e.g., 30 mM).

[¢]

Prepare a solution of TOAB in toluene (e.g., 50 mM).

[¢]

In a separatory funnel, mix the aqueous HAuCla solution with the TOAB/toluene solution.
Shake vigorously for several minutes. The agueous phase will become colorless as the
gold ions are transferred to the organic phase, which will turn dark orange/red.

[¢]

Separate and collect the organic phase containing the gold-TOAB complex.
» Addition of Stabilizing Agent:

o To the organic phase, add the desired amount of dodecanethiol. The amount of thiol
relative to the gold precursor influences the final nanoparticle size.

e Reduction:
o Prepare a fresh aqueous solution of the reducing agent, sodium borohydride (e.g., 0.4 M).

o While vigorously stirring the organic solution, rapidly add the NaBHa solution.
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o Arapid color change to dark brown or black will be observed, indicating the formation of
gold nanoparticles.

e Purification:
o Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

o Transfer the reaction mixture to a separatory funnel and wash with deionized water to
remove excess reducing agent and other water-soluble byproducts.

o Remove the organic phase and precipitate the nanoparticles by adding ethanol. The
nanoparticles should flocculate.

o Centrifuge the mixture to pellet the nanopatrticles. Discard the supernatant.

o The purified nanoparticles can be redispersed in a nonpolar organic solvent like toluene or
hexane.

Quantitative Data Summary

The following table summarizes the expected outcomes of the Turkevich synthesis under
different experimental conditions. The data is compiled from various scientific reports and
serves as a guideline for achieving desired nanoparticle characteristics.

Gold Citrate Citrate:Au Resulting )
) ) ) ) UV-Vis Amax
Method Precursor Solution Molar Ratio Particle Size (hm)
nm
Conc. (mM) Conc. (%) (approx.) (nm)
Turkevich 1 1 3.5:1 ~20 ~520
Turkevich 1 1 2.2:1 ~40 ~530
Turkevich 1 1 1.7:1 ~60 ~545
Turkevich 1 1 1.1:1 ~80 ~560
Turkevich 1 1 0.8:1 ~100 ~575
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Note: The exact particle size and UV-Vis maximum absorbance (Amax) can vary slightly
depending on the specific reaction conditions such as heating rate and stirring speed.

Characterization of Gold Nanoparticles

Once synthesized, it is essential to characterize the nanopatrticles to determine their size,
shape, stability, and optical properties.

e UV-Visible (UV-Vis) Spectroscopy: This is a quick and straightforward method to confirm the
formation of gold nanoparticles. AUNPs exhibit a characteristic Surface Plasmon Resonance
(SPR) peak in the visible region, typically between 500 and 600 nm for spherical particles.
The position of this peak is dependent on the nanopatrticle size and shape.[4]

e Dynamic Light Scattering (DLS): DLS measures the hydrodynamic diameter of the
nanoparticles in solution, providing information about the average particle size and size
distribution.

e Transmission Electron Microscopy (TEM): TEM provides direct visualization of the
nanoparticles, allowing for the determination of their size, shape, and morphology with high
resolution.

Visualizing the Workflow and Mechanisms

To better understand the synthesis processes, the following diagrams have been generated
using Graphviz (DOT language).
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Gold Nanoparticle Synthesis Workflow
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Caption: General workflow for the synthesis and characterization of gold nanoparticles.
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Turkevich Method: Chemical Reduction
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Caption: Signaling pathway of the Turkevich method for gold nanoparticle synthesis.

Conclusion
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This guide has provided a comprehensive overview of two fundamental methods for
synthesizing gold nanopatrticles, tailored for researchers and professionals new to the field. By
following the detailed protocols for the Turkevich and Brust-Schiffrin methods, and by
understanding the principles of nanoparticle characterization, scientists can reliably produce
AuNPs with desired properties for a wide range of applications in drug development,
diagnostics, and beyond. The provided quantitative data and visual workflows serve as a
practical starting point for embarking on gold nanoparticle synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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